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Introduction
Ammonium dihydrogen phosphate (NH₄H₂PO₄), commonly known as ADP, is a nonlinear

optical crystal that exhibits significant potential for frequency conversion applications,

particularly in the generation of third harmonic frequencies. A member of the potassium

dihydrogen phosphate (KDP) family of crystals, ADP possesses a large nonlinear optical

coefficient, a high laser-induced damage threshold (LIDT), and favorable growth

characteristics, making it a compelling material for use in high-power laser systems.[1][2] This

application note provides a comprehensive overview of the properties of ADP and its

application in third harmonic generation (THG), including detailed experimental protocols and

performance data. The high conversion efficiencies achievable with ADP make it a promising

alternative to more commonly used crystals like KDP and deuterated KDP (DKDP), especially

in demanding applications such as inertial confinement fusion (ICF).[1][2][3]

Physical and Optical Properties of ADP
ADP crystallizes in a tetragonal system and is transparent from the ultraviolet to the near-

infrared region of the electromagnetic spectrum. Its nonlinear optical properties are central to

its utility in frequency conversion. A key advantage of ADP is its high laser-induced damage
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threshold, which is reported to be up to 3.5 times larger than that of DKDP.[1] The material also

boasts a larger nonlinear optical coefficient compared to KDP.[2]

Third Harmonic Generation with ADP
Third harmonic generation is a nonlinear optical process where three photons of the same

frequency interact with a nonlinear material to generate a new photon with three times the

energy, and therefore three times the frequency and one-third the wavelength of the initial

photons. The efficiency of this process is highly dependent on the phase matching between the

fundamental and the generated third harmonic wave.

ADP has demonstrated high efficiencies for THG, with some studies reporting conversion

efficiencies exceeding 50%.[1][3] This makes it a highly effective material for generating high-

energy ultraviolet (UV) radiation from a near-infrared laser source, such as a Nd:YAG laser at

1064 nm to produce a 355 nm beam.

Phase Matching in ADP
Achieving efficient THG requires fulfilling the phase-matching condition, where the wave vector

of the generated third harmonic wave is equal to the sum of the wave vectors of the

fundamental waves.[4][5][6] This is typically achieved by carefully orienting the ADP crystal with

respect to the incident laser beam to take advantage of its birefringent properties. The phase-

matching condition can be sensitive to temperature and the angle of incidence of the laser

beam.[1][7]

Experimental Protocols
Crystal Preparation and Mounting

Crystal Selection: Obtain a high-quality, single-crystal ADP with the desired orientation for

Type I or Type II phase matching for the specific fundamental wavelength being used. The

crystal faces should be polished to a high optical quality to minimize scattering losses.

Cleaning: Clean the crystal surfaces using a non-abrasive method, such as blowing with

clean, dry air or nitrogen, followed by a gentle wipe with a lint-free cloth dampened with a

suitable solvent (e.g., spectral grade methanol or isopropanol).
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Mounting: Mount the crystal in a precision rotation stage that allows for fine adjustment of the

angle of incidence in both the horizontal and vertical planes. This is crucial for achieving and

optimizing the phase-matching condition. For temperature-sensitive applications, the crystal

mount should be integrated with a temperature control system.

Experimental Setup for Third Harmonic Generation
A typical experimental setup for THG involves a cascaded process where second harmonic

generation (SHG) is first achieved, and then the fundamental and second harmonic beams are

mixed to produce the third harmonic.

Laser Source: A high-power, pulsed laser with good beam quality, such as a Q-switched

Nd:YAG laser, is used as the fundamental source.

Second Harmonic Generation: The fundamental beam is first passed through a SHG crystal

(which can also be ADP or another suitable crystal like KDP) to generate the second

harmonic.

Polarization Control: A half-wave plate is used to control the polarization of the fundamental

beam to achieve the desired phase-matching condition in both the SHG and THG crystals.

Focusing: A lens is used to focus the co-propagating fundamental and second harmonic

beams into the ADP crystal for THG.

THG Crystal: The ADP crystal is placed at the focal point of the lens and its orientation is

finely adjusted to maximize the THG output.

Filtering and Detection: After the ADP crystal, a set of dichroic mirrors or filters is used to

separate the third harmonic beam from the residual fundamental and second harmonic

beams. The power or energy of the third harmonic beam is then measured using a suitable

detector, such as a photodiode or a power meter.

Data Presentation
The performance of ADP in third harmonic generation can be quantified by several key

parameters. The following table summarizes typical values found in the literature.
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Property Value Units Notes

Nonlinear Optical

Coefficient (d₃₆)
0.4701 pm/V

Larger than that of

KDP (0.39 pm/V).[2]

Laser-Induced

Damage Threshold

(LIDT)

~3.5x that of DKDP -

Varies with crystal

growth and sample

thickness.[1]

THG Conversion

Efficiency
> 50 %

Dependent on input

laser intensity and

phase-matching

conditions.[1][3]

Angular Bandwidth Narrower than KDP degrees
Requires stable

angular positioning.[1]

Temperature

Bandwidth
Narrower than KDP °C

Requires stable

temperature control.

[1]
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Caption: Experimental workflow for third harmonic generation using an ADP crystal.
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Caption: Principle of phase matching for third harmonic generation in a nonlinear crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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